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Compound of Interest

Compound Name: PF-1163B

Cat. No.: B15563497 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PF-1163B. As a depsipeptide antifungal agent with

limited available safety data, it is imperative to treat this compound as potentially hazardous.

The following procedural guidance is based on general best practices for handling research

chemicals with unknown toxicity and information on similar antifungal compounds.

Pre-Handling and Operational Plan
1.1. Risk Assessment: Before handling PF-1163B, a thorough risk assessment should be

conducted. This compound is intended for research purposes only and is not for human or

veterinary use.[1] The full toxicological properties of PF-1163B have not been determined.

Therefore, it should be handled with caution in a controlled laboratory environment.

1.2. Storage and Stability: Proper storage is crucial to maintain the integrity of PF-1163B.

Parameter Condition Duration

Storage Temperature -20°C ≥ 4 years[1]

Shipping Condition Wet ice Varies by location[1]

Aqueous solutions are not recommended for storage for more than one day.
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1.3. Engineering Controls: To minimize exposure, handling of PF-1163B should be performed

in a well-ventilated area. A chemical fume hood is recommended, especially when handling the

solid form to avoid inhalation of any airborne particles.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is essential when working with PF-1163B due to its unknown

toxicological profile. The following table summarizes the recommended PPE.

Body Part Recommended PPE Rationale

Body Laboratory Coat

Protects skin and personal

clothing from potential

splashes.

Hands Disposable Nitrile Gloves

Provides a barrier against skin

contact. Gloves should be

inspected before use and

changed frequently, especially

if contaminated.

Eyes
Safety Glasses with Side

Shields or Goggles

Protects eyes from splashes

and airborne particles.

Face
Face Shield (in addition to

glasses/goggles)

Recommended when there is

a significant risk of splashing.

Respiratory N95 Respirator or higher

Recommended when handling

the powder outside of a

chemical fume hood to prevent

inhalation.

Procedural Guidance for Handling
3.1. Preparation of Solutions:

When preparing solutions, work in a chemical fume hood.

Use appropriate solvents as recommended by the supplier.
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Avoid generating dust when handling the solid compound.

3.2. Spill Management: In the event of a spill, the following steps should be taken:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, absorb the material with an inert absorbent material and place it in a sealed

container for disposal.

For larger spills, follow your institution's emergency procedures.

Thoroughly clean the spill area with an appropriate solvent and then with soap and water.

3.3. First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Skin Contact

Immediately wash the affected area with soap

and water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste containing PF-1163B should be treated as hazardous waste.

Solid Waste: Collect in a sealed, labeled container.
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Liquid Waste: Collect in a sealed, labeled container. Do not dispose of down the drain.

Contaminated PPE: Dispose of as hazardous waste in accordance with institutional and local

regulations.

Mechanism of Action and Experimental Workflow
PF-1163B functions as an antifungal agent by inhibiting the synthesis of ergosterol in Candida

albicans.[1] Ergosterol is a vital component of the fungal cell membrane, and its disruption

leads to cell death.

Ergosterol Synthesis Pathway

Precursors Intermediate Sterols
Multiple Enzymatic Steps

Ergosterol
Ergosterol Biosynthesis Enzymes

Fungal Cell MembraneIncorporation

PF-1163B Ergosterol Biosynthesis EnzymesInhibits
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Mechanism of action of PF-1163B.

The general workflow for an in vitro antifungal susceptibility test using PF-1163B is outlined

below.
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Preparation

Experiment

Analysis

Prepare Candida albicans inoculum

Inoculate microtiter plate with C. albicans

Prepare serial dilutions of PF-1163B

Add PF-1163B dilutions to wells

Incubate at appropriate temperature and time

Measure fungal growth (e.g., optical density)

Determine Minimum Inhibitory Concentration (MIC)

Click to download full resolution via product page

In vitro antifungal susceptibility workflow.

By adhering to these safety protocols and understanding the compound's mechanism,

researchers can handle PF-1163B safely and effectively in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15563497?utm_src=pdf-body-img
https://www.benchchem.com/product/b15563497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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